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Compound of Interest

Compound Name: Sodium silicotungstate

Cat. No.: B086690 Get Quote

Sodium Silicotungstate: A Comprehensive
Technical Guide
This technical guide provides an in-depth overview of the physical and chemical properties of

sodium silicotungstate, tailored for researchers, scientists, and professionals in drug

development. It covers key quantitative data, detailed experimental protocols, and an

exploration of its applications.

Physical Properties
Sodium silicotungstate is a white, crystalline powder. It is recognized for its fine grain, which

makes it an excellent negative stain for transmission electron microscopy (TEM), providing

good contrast for visualizing small particles and individual molecules.

Quantitative Physical Data
A summary of the key physical properties of sodium silicotungstate is presented in Table 1.
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Property Value Source

Molecular Formula Na₄SiW₁₂O₄₀

Molecular Weight 2970.1 g/mol

Appearance
Colorless crystalline or Whitish

crystalline powder

Crystal Structure Triclinic

Solubility

Soluble in water, acid, and

ammonia solution; slightly

soluble in ethanol.

Decomposition Temperature

Loses 7 water molecules at

100°C and decomposes at

higher temperatures.

Chemical Properties
Sodium silicotungstate is a salt of silicotungstic acid, a heteropoly acid. Its chemical behavior

is largely defined by the central silicate anion encapsulated within a cage of tungsten and

oxygen atoms.

Spectroscopic Data
Detailed spectroscopic data for sodium silicotungstate is not extensively available in the

public domain. However, characteristic vibrational modes can be inferred from the spectra of

related silicotungstic acid and other tungstate compounds.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum of silicotungstic acid,

a closely related compound, exhibits characteristic peaks corresponding to the vibrations of

the Keggin anion structure. These include vibrations at approximately 1015 cm⁻¹ (W=O), 975

cm⁻¹ (Si-O), 905 cm⁻¹ (W-O-W bridge), and 740 cm⁻¹ (W-O-W). Similar peaks would be

expected for sodium silicotungstate.

Raman Spectroscopy: Raman spectroscopy is a valuable tool for studying the structure of

polyoxometalates. While a specific Raman spectrum for sodium silicotungstate is not

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b086690?utm_src=pdf-body
https://www.benchchem.com/product/b086690?utm_src=pdf-body
https://www.benchchem.com/product/b086690?utm_src=pdf-body
https://www.benchchem.com/product/b086690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


readily available, studies on related sodium silicate and tungstate compounds show

characteristic bands for Si-O and W-O vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

²⁹Si NMR: Solid-state ²⁹Si NMR can provide information about the silicon environment.

The chemical shift is sensitive to the coordination and connectivity of the SiO₄ tetrahedron.

¹⁸³W NMR: ¹⁸³W NMR is a powerful technique for characterizing polyoxotungstates, as the

chemical shifts are highly sensitive to the local environment of the tungsten atoms.

Experimental Protocols
Synthesis of Sodium Silicotungstate
A precise, peer-reviewed synthesis protocol for sodium silicotungstate is not readily available

in the searched literature. However, a general approach can be inferred from the synthesis of

other polyoxometalates, which typically involves the acidification of a solution of sodium

tungstate and a silicon source, such as sodium silicate, followed by crystallization.

Negative Staining Protocol for Transmission Electron
Microscopy
Sodium silicotungstate is widely used as a negative stain in TEM. The following is a

generalized protocol for its application.

Materials:

Sodium silicotungstate powder

Ultrapure water

1M NaOH (for pH adjustment)

Sample suspended in a suitable buffer (e.g., HEPES, PIPES, or ammonium acetate)

TEM grids (e.g., carbon-coated copper grids)

Micropipettes
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Filter paper

Parafilm

Procedure:

Stain Preparation:

Prepare a 1-5% (w/v) solution of sodium silicotungstate in ultrapure water.

Adjust the pH of the solution to between 5.0 and 8.0 using 1M NaOH, as required for the

specific sample.

Filter the stain solution through a 0.22 µm syringe filter to remove any aggregates.

Grid Preparation:

Place a TEM grid on a clean, hydrophobic surface, such as Parafilm.

Apply a 3-5 µL drop of the sample suspension onto the grid and allow it to adsorb for 30-

60 seconds.

Washing (Optional):

If the sample buffer contains high concentrations of non-volatile salts (e.g., phosphate), a

washing step is necessary.

Blot the excess sample solution with filter paper.

Wash the grid by placing it on a drop of ultrapure water or a volatile buffer for a few

seconds. Repeat this step 1-2 times.

Staining:

Blot the excess washing solution.

Apply a 3-5 µL drop of the sodium silicotungstate solution to the grid for 30-60 seconds.
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Carefully blot the excess stain from the edge of the grid using filter paper, leaving a thin

film of stain embedding the sample.

Drying:

Allow the grid to air-dry completely before inserting it into the electron microscope.

Applications
The primary application of sodium silicotungstate is as a negative staining agent in electron

microscopy. Its high density and ability to form a fine, amorphous film make it ideal for providing

contrast to biological macromolecules and nanoparticles.

Catalysis
While silicotungstic acid is a known catalyst, for example in the oxidation of ethylene to acetic

acid, specific, detailed applications of sodium silicotungstate as a catalyst are not well-

documented in the available literature.

Drug Development
There is no direct evidence from the search results to suggest that sodium silicotungstate is

currently used as a therapeutic agent in drug development. Its application in this field is likely

limited to its use as a characterization tool (e.g., for visualizing drug delivery vehicles like

nanoparticles via TEM).

Safety and Handling
Sodium silicotungstate is harmful if swallowed or inhaled and causes skin and serious eye

irritation. Appropriate personal protective equipment, including gloves, eye protection, and

respiratory protection, should be worn when handling the powder.

Visualizations
Experimental Workflow for Negative Staining TEM
The following diagram illustrates the key steps in preparing a sample for transmission electron

microscopy using sodium silicotungstate as a negative stain.
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Workflow for Negative Staining using Sodium Silicotungstate

Preparation

Grid Preparation

Staining

Final Steps

Prepare 1-5% Sodium
Silicotungstate Solution

Adjust pH to 5.0-8.0

Filter Stain (0.22 µm)

Apply Stain to
Grid (30-60s)

Apply Sample to
TEM Grid (30-60s)

Wash Grid with
Ultrapure Water (Optional)  If no wash

Blot Excess Stain

Air Dry Grid

Image in TEM

Click to download full resolution via product page

Caption: A flowchart of the experimental protocol for negative staining.
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To cite this document: BenchChem. [physical and chemical properties of sodium
silicotungstate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086690#physical-and-chemical-properties-of-sodium-
silicotungstate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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